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Compound of Interest

Compound Name: 20(R)-Notoginsenoside R2

Cat. No.: B149817 Get Quote

An In-Depth Technical Guide to 20(R)-Notoginsenoside R2

This guide provides a comprehensive overview of 20(R)-Notoginsenoside R2, a naturally

occurring saponin isolated from Panax notoginseng.[1] It is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

pharmacological activities, and associated experimental protocols.

Core Physicochemical Properties
Quantitative data for 20(R)-Notoginsenoside R2 is summarized in the table below for easy

reference and comparison.

Property Value Source(s)

CAS Number 948046-15-9 [2][3][4][5][6]

Molecular Weight 770.99 g/mol [6][7]

Molecular Formula C41H70O13 [6][7][8]

Pharmacological Activities and Signaling Pathways
20(R)-Notoginsenoside R2 has been the subject of research for its potential therapeutic

applications, notably in cancer, neurodegenerative diseases, and diabetic complications.
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Anti-Cancer Activity
Studies have shown that a mixture of 20(S/R)-Notoginsenoside R2 can inhibit the proliferation

of H22 hepatoma cells and induce apoptosis. The mechanism underlying this anti-cancer effect

involves the inhibition of the PI3K/AKT/mTOR signaling pathway.[7] The half-maximal inhibitory

concentration (IC50) for H22 cell viability was found to be 65.91 µg/mL.[5]

Signaling Pathway: PI3K/AKT/mTOR Inhibition in Cancer Cells
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Caption: 20(R)-Notoginsenoside R2 inhibits the PI3K/AKT/mTOR pathway, leading to reduced

cell proliferation and increased apoptosis.

Neuroprotective Effects
Notoginsenoside R2 has demonstrated neuroprotective properties in models of Alzheimer's

disease by mitigating neuronal apoptosis and inflammation. This effect is mediated through the

regulation of the miR-27a/SOX8/β-catenin signaling axis.[2][8] Notoginsenoside R2

downregulates miR-27a, which in turn increases the expression of its target, SOX8. Elevated

SOX8 levels lead to the upregulation of β-catenin, thereby suppressing apoptosis and

neuroinflammation.[2][8]

Signaling Pathway: Neuroprotection via miR-27a/SOX8/β-catenin Axis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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